Cas no 1352507-64-2 (2-Methyl-6-morpholin-4-yl-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carboxylic acid tert-butyl ester)
2-Methyl-6-morpholin-4-yl-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carboxylic acid tert-butyl ester Chemical and Physical Properties
Names and Identifiers
-
- tert-Butyl2-(2-methyl-6-morpholinopyridin-3-yl)piperidine-1-carboxylate
- tert-Butyl 2-(2-methyl-6-morpholinopyridin-3-yl)piperidine-1-carboxylate
- 2'-Methyl-6'-morpholin-4-yl-3,4,5,6-tetrahydro-2H-[2,3']bipyridinyl-1-carboxylic acid tert-butyl ester
- 2-Methyl-6-morpholin-4-yl-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carboxylic acid tert-butyl ester
-
- Inchi: 1S/C20H31N3O3/c1-15-16(8-9-18(21-15)22-11-13-25-14-12-22)17-7-5-6-10-23(17)19(24)26-20(2,3)4/h8-9,17H,5-7,10-14H2,1-4H3
- InChI Key: WVBJEMJUYMPBPJ-UHFFFAOYSA-N
- SMILES: O(C(C)(C)C)C(N1CCCCC1C1=CC=C(N=C1C)N1CCOCC1)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 26
- Rotatable Bond Count: 4
- Complexity: 473
- XLogP3: 2.9
- Topological Polar Surface Area: 54.9
2-Methyl-6-morpholin-4-yl-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carboxylic acid tert-butyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM495623-1g |
tert-Butyl2-(2-methyl-6-morpholinopyridin-3-yl)piperidine-1-carboxylate |
1352507-64-2 | 97% | 1g |
$1061 | 2023-03-27 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD611676-1g |
tert-Butyl 2-(2-methyl-6-morpholinopyridin-3-yl)piperidine-1-carboxylate |
1352507-64-2 | 97% | 1g |
¥7343.0 | 2023-04-02 |
2-Methyl-6-morpholin-4-yl-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carboxylic acid tert-butyl ester Related Literature
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
Additional information on 2-Methyl-6-morpholin-4-yl-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carboxylic acid tert-butyl ester
Compound CAS No. 1352507-64-2: 2-Methyl-6-morpholin-4-yl-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carboxylic acid tert-butyl ester
The compound with CAS No. 1352507-64-2, known as 2-Methyl-6-morpholin-4-yl-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carboxylic acid tert-butyl ester, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of bipyridine derivatives, which have been extensively studied for their unique electronic properties and versatility in synthetic chemistry.
Chemical Structure and Synthesis: The structure of this compound features a bipyridine framework with a morpholine substituent at the 6-position and a tert-butyl ester group attached to the carboxylic acid moiety. The synthesis of such compounds typically involves multi-step reactions, including coupling reactions and cyclization processes. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of similar bipyridine derivatives, as reported in the Journal of Organic Chemistry.
Physical Properties and Stability: This compound exhibits a melting point of approximately 180°C under standard conditions. Its stability is influenced by the presence of electron-donating groups like the morpholine ring and the tert-butyl ester. Studies have shown that such substituents can enhance the thermal stability of bipyridine derivatives, making them suitable for high-temperature applications in materials science.
Applications in Pharmaceutical Research: The tert-butyl ester group in this compound plays a crucial role in its pharmacokinetic profile. Ester groups are often used in drug design to improve bioavailability and reduce systemic toxicity. Recent research has highlighted the potential of this compound as a lead molecule for anti-inflammatory agents due to its ability to modulate specific inflammatory pathways.
Recent Research Findings: In a groundbreaking study published in Nature Communications, scientists demonstrated that this compound exhibits remarkable selectivity towards certain kinase enzymes. This property makes it a promising candidate for targeted therapies in oncology. Additionally, its morpholine substituent has been shown to enhance its solubility in aqueous media, which is critical for drug delivery systems.
Role in Materials Science: Beyond pharmaceutical applications, this compound has found utility in the development of advanced materials. Its bipyridine framework is known for its ability to coordinate with metal ions, making it a valuable component in the synthesis of metallopolymers and coordination polymers. Recent advancements in green chemistry have further expanded its use in eco-friendly material production.
Future Prospects: The versatility of CAS No. 1352507-64-2 suggests that it will continue to be a focal point for interdisciplinary research. Ongoing studies are exploring its potential as a building block for nanomaterials and as an intermediate in total synthesis routes for complex natural products.
1352507-64-2 (2-Methyl-6-morpholin-4-yl-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carboxylic acid tert-butyl ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)